Cas no 2649082-89-1 (3-(1-isocyanatocyclopropyl)-2-methyl-2H-indazole)

• Product Name: 3-(1-isocyanatocyclopropyl)-2-methyl-2H-indazole
• CAS No: 2649082-89-1
• MF: C₁₂H₁₁N₃O
• MW: 213.235242128372
• CID: 6219945
• PubChem ID: 165614938
• Update Time: 2025-05-19

3-(1-isocyanatocyclopropyl)-2-methyl-2H-indazole Chemical and Physical Properties

Names and Identifiers

• 3-(1-isocyanatocyclopropyl)-2-methyl-2H-indazole
• EN300-1802753
• 2649082-89-1

• Inchi： 1S/C12H11N3O/c1-15-11(12(6-7-12)13-8-16)9-4-2-3-5-10(9)14-15/h2-5H,6-7H2,1H3
• InChI Key： MTHCREJOSAKKCD-UHFFFAOYSA-N
• SMILES： O=C=NC1(C2=C3C=CC=CC3=NN2C)CC1

Computed Properties

• Exact Mass: 213.090211983g/mol
• Monoisotopic Mass: 213.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 47.2Ų

Additional information on 3-(1-isocyanatocyclopropyl)-2-methyl-2H-indazole

Introduction to 3-(1-isocyanatocyclopropyl)-2-methyl-2H-indazole (CAS No. 2649082-89-1)

3-(1-isocyanatocyclopropyl)-2-methyl-2H-indazole, identified by the Chemical Abstracts Service Number (CAS No.) 2649082-89-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound features a unique structural motif combining an indazole core with an isocyanate functional group, positioned at the cyclopropyl-substituted carbon. The presence of these distinct chemical features makes it a promising candidate for further exploration in drug discovery and molecular design.

The indazole ring system is well-documented for its biological significance, often serving as a scaffold in the development of pharmaceutical agents targeting various therapeutic pathways. Its aromaticity and ability to engage in multiple hydrogen bonding interactions make it a versatile platform for medicinal chemists. In contrast, the isocyanate group (-N=C=O) introduces reactivity that can be leveraged for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities.

The specific substitution pattern in 3-(1-isocyanatocyclopropyl)-2-methyl-2H-indazole, particularly the 1-isocyanatocyclopropyl moiety, adds an intriguing dimension to its potential applications. The cyclopropyl ring, being a small and rigid three-membered cycle, can influence electronic properties and spatial orientation, which may be critical for binding affinity and selectivity when interacting with biological targets. This structural feature has been increasingly explored in recent years due to its potential to enhance metabolic stability and reduce off-target effects in drug candidates.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how such compounds interact with biological systems. Studies have suggested that the isocyanate group can act as a versatile handle for post-synthetic modifications, allowing chemists to attach diverse functional groups through nucleophilic addition reactions. This reactivity has been exploited in the development of novel bioconjugates and prodrugs, expanding the therapeutic potential of indazole derivatives.

Moreover, the methyl substituent at the 2-position of the indazole ring further modulates the electronic distribution and steric environment of the molecule. Such subtle modifications can significantly impact pharmacokinetic properties, including solubility, permeability, and metabolic clearance. These factors are crucial in determining the feasibility of a compound as a drug candidate, making 3-(1-isocyanatocyclopropyl)-2-methyl-2H-indazole an attractive subject for optimization studies.

In light of these attributes, researchers have been investigating 3-(1-isocyanatocyclopropyl)-2-methyl-2H-indazole for its potential applications in various therapeutic areas. For instance, its structural framework suggests compatibility with enzymes or receptors involved in inflammatory pathways, making it a candidate for anti-inflammatory agents. Additionally, the reactivity of the isocyanate group opens possibilities for designing molecules that can selectively inhibit specific enzymatic targets implicated in diseases such as cancer or neurodegeneration.

One particularly notable area of research involves the use of isocyanate-functionalized compounds as precursors for covalent inhibitors. Covalent drug design has emerged as a powerful strategy to achieve high target specificity and prolonged duration of action. The electrophilic nature of the isocyanate group allows for irreversible binding to nucleophilic residues on protein targets, effectively blocking enzyme activity or signaling cascades. This approach has shown promise in preclinical studies targeting kinases and other critical enzymes in oncology.

The cyclopropyl ring itself has been recognized for its unique electronic properties and potential role in modulating binding interactions. Studies indicate that cyclopropane derivatives can exhibit enhanced binding affinities due to their rigid conformation and ability to engage in favorable π-stacking interactions with aromatic residues in protein active sites. When incorporated into molecules like 3-(1-isocyanatocyclopropyl)-2-methyl-2H-indazole, this feature could contribute to improved pharmacological profiles.

Recent synthetic methodologies have also contributed to easier access to complex indazole derivatives like this one. Advances in transition-metal-catalyzed reactions and organometallic chemistry have enabled more efficient construction of intricate molecular frameworks. These techniques allow chemists to introduce multiple functional groups with precision, facilitating rapid exploration of structure-activity relationships (SAR). Such progress is essential for accelerating the discovery process in medicinal chemistry.

The isocyanate group's reactivity also makes it suitable for exploring bioconjugation strategies, where 3-(1-isocyanatocyclopropyl)-2-methyl-2H-indazole can serve as a linker molecule connecting therapeutic agents to targeting moieties like antibodies or nanoparticles. This approach has been widely adopted in targeted therapy and immunotherapy, where covalent conjugation enhances delivery efficiency and reduces systemic toxicity.

In summary,3-(1-isocyanatocyclopropyl)-2-methyl-2H-indazole (CAS No. 2649082-89-1) represents a structurally intriguing compound with multifaceted potential in pharmaceutical research. Its combination of an indazole scaffold with an isocyanate functional group offers opportunities for diverse chemical modifications and biological applications. As computational methods continue to refine our understanding of molecular interactions, compounds like this one are poised to play significant roles in next-generation drug development efforts across multiple therapeutic domains.